Cas no 18829-70-4 ((-)-Catechin)

(-)-Catechin Properties

Names and Identifiers

• 2H-1-Benzopyran-3,5,7-triol,2-(3,4-dihydroxyphenyl)-3,4-dihydro-, (2S,3R)-
• (-)-Catechin
• (2S,3R)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-chromene-3,5,7-triol
• (-)-Catechol
• (+)-catechin
• (2S,3R)-2-(3,4-Dihydroxyphenyl)-3,4-dihydro-1(2H)-benzopyran-3,5,7-triol
• (2s,3r)-2-(3,4-dihydroxyphenyl)chromane-3,5,7-triol
• (2S,3R)-ent-catechin
• Catechin l-form
• CHEBI:33992
• ent-catechin
• NSC81746
• (−)-trans-3,3′,4′,5,7-Pentahydroxyflavane
• l-Catechol
• (L)-CATECHIN HYDRATE
• (-)-CATECHIN HYDRATE
• 3,5,7,3',4'-PENTAHYDROXYFLAVANE HYDRATE
• (+)-TRANS-3,3',4',5,7-PENTAHYDROXYFLAVANE
• (2S,3R)-2-(3,4-Dihydroxyphenyl)chroman-3,5,7-triol
• (2S,3R)-2-(3,4-Dihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,5,7-triol
• [2S,(-)]-2β-(3,4-Dihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3α,5,7-triol
• (2S-trans)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,5,7-triol
• (-)-Cianidanol
• (-)-Catechuic acid
• Cianidanol, (-)-
• NSC 81746
• M5O
• EINECS 242-611-7
• E76537
• Q27115730
• DTXSID40172174
• EE68D890-72E6-4BA1-9AD2-038C19D48620
• (+/-)-Catechin
• AKOS027446338
• 1H-Benzopyran-3,5,7-triol, 2-(3,4-dihydroxyphenyl)-3,4-dihydro-, (2S,3R)-
• (-)-(2S,3R)-CATECHIN
• FHB0GX3D44
• 2-(3,4-Dihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,5,7-triol, (2S-trans)
• CHEMBL200715
• ()-catechin
• UNII-FHB0GX3D44
• (-)-trans-3,3',4',5,7-Pentahydroxyflavane
• 18829-70-4
• (-)-Catechin, >=97% (HPLC), from green tea
• (2S,3R)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-1H-benzopyran-3,5,7-triol
• (+/-) trans-2-(3,4-Dihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,5,7-triol
• DL-Catechin; Racemic catechin; dl-Catechin; dl-Catechol; rac-Catechin
• CATECHIN L-FORM [MI]
• (2S,3R)-catechin
• BDBM50236527
• NS00082672
• 7295-85-4
• 2H-1-Benzopyran-3,5,7-triol, 2-(3,4-dihydroxyphenyl)-3,4-dihydro-, (2S,3R)-
• SCHEMBL166733
• CS-W016715
• J-012129
• NSC-81746
• L-CATECHIN
• MFCD00135997
• trans-2-(3,4-Dihydroxyphenyl)chroman-3,5,7-triol
• SMP1_000325
• CATECHIN, ALPHA
• BCBcMAP01_000008
• (2~{S},3~{R})-2-[3,4-bis(oxidanyl)phenyl]-3,4-dihydro-2~{H}-chromene-3,5,7-triol
• (?)-Catechin
• HY-N0898A
• AS-73252
• PFTAWBLQPZVEMU-HIFRSBDPSA-N
• DA-68934
• +Expand

• MDL： MFCD00135997
• InChIKey： PFTAWBLQPZVEMU-HIFRSBDPSA-N
• Inchi： InChI=1S/C15H14O6/c16-8-4-11(18)9-6-13(20)15(21-14(9)5-8)7-1-2-10(17)12(19)3-7/h1-5,13,15-20H,6H2/t13-,15+/m1/s1
• SMILES： C1=CC(=C(C=C1[C@H]2[C@@H](CC3=C(C=C(C=C3O2)O)O)O)O)O

Computed Properties

• Exact Mass: 290.07902
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 1
• Monoisotopic Mass: 290.079038
• Heavy Atom Count: 21
• Complexity: 364
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 90
• Surface Charge: 0
• Topological Polar Surface Area: 110

Experimental Properties

• LogP: 1.54610
• PSA: 110.38
• Boiling Point: 630.4ºC at 760 mmHg
• Melting Point: 93-96°; 175-177° when anhydr
• Flash Point: 335 ºC
• Color/Form: Uncertain
• Solubility: Uncertain
• Specific Rotation: D -16.8°
• Density: 1.593